Cas no 20566-80-7 (3-nitro-5-(trifluoromethyl)benzonitrile)

3-nitro-5-(trifluoromethyl)benzonitrile structure
20566-80-7 structure
Product Name:3-nitro-5-(trifluoromethyl)benzonitrile
CAS No:20566-80-7
MF:C8H3F3N2O2
MW:216.116832017899
MDL:MFCD03412207
CID:88190
PubChem ID:10727433
Update Time:2025-04-18

3-nitro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-5-nitrobenzotrifluoride
    • 3-Nitro-5-(trifluoromethyl)benzonitrile
    • 3-nitro-5-trifluoromethylbenzonitrile
    • Benzonitrile, 3-nitro-5-(trifluoromethyl)-
    • PubChem4857
    • FSQINZQIPFZWKX-UHFFFAOYSA-N
    • SBB064361
    • CL8197
    • PC9255
    • CM13142
    • AM61837
    • AS01747
    • SY030511
    • ST2417676
    • AB0
    • CS-0157686
    • AKOS005063727
    • SCHEMBL2480998
    • DTXSID10444032
    • AC-4130
    • DS-0846
    • MFCD03412207
    • A4470
    • 20566-80-7
    • FT-0651196
    • DTXCID80394853
    • 820-673-1
    • 3-nitro-5-(trifluoromethyl)benzonitrile
    • MDL: MFCD03412207
    • Inchi: 1S/C8H3F3N2O2/c9-8(10,11)6-1-5(4-12)2-7(3-6)13(14)15/h1-3H
    • InChI Key: FSQINZQIPFZWKX-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 216.01500
  • Monoisotopic Mass: 216.01466183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.498
  • Boiling Point: 241.8℃ at 760 mmHg
  • Flash Point: 100.047 °C
  • Refractive Index: 1.499
  • PSA: 69.61000
  • LogP: 3.00848

3-nitro-5-(trifluoromethyl)benzonitrile Security Information

3-nitro-5-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-nitro-5-(trifluoromethyl)benzonitrile
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-nitro-5-(trifluoromethyl)benzonitrile
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125.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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504.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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55.0CNY 2021-07-13
Fluorochem
045072-1g
3-Nitro-5-(trifluoromethyl)benzonitrile
20566-80-7 95%
1g
£12.00 2022-03-01
Fluorochem
045072-5g
3-Nitro-5-(trifluoromethyl)benzonitrile
20566-80-7 95%
5g
£40.00 2022-03-01
Fluorochem
045072-25g
3-Nitro-5-(trifluoromethyl)benzonitrile
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£131.00 2022-03-01
Apollo Scientific
PC9255-1g
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20566-80-7 97%
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